Cas no 2216751-08-3 ((S)-2-Amino-3-guanidinopropanoic acid dihydrochloride)

• Product Name: (S)-2-Amino-3-guanidinopropanoic acid dihydrochloride
• CAS No: 2216751-08-3
• MF: C₄H₁₂Cl₂N₄O₂
• MW: 219.06967830658
• MDL: MFCD31697924
• CID: 4774891
• PubChem ID: 133080708
• Update Time: 2026-02-26

(S)-2-Amino-3-guanidinopropanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-guanidinopropanoic acid dihydrochloride
• (S)-2-Amino-3-guanidinopropanoic acid 2HCl
• CS-0162060
• (2S)-2-amino-3-(diaminomethylideneamino)propanoic acid;dihydrochloride
• MFCD31697924
• AKOS037648908
• (2S)-2-amino-3-carbamimidamidopropanoic acid dihydrochloride
• (S)-2-Amino-3-guanidinopropanoic acid diHCl
• C4H12Cl2N4O2
• 2216751-08-3
• (S)-2-Amino-3-guanidinopropanoic acid dihydrochloride (H-L-Ala(Guanidino)-OH.2HCl)
• D80187
• BS-16011

• MDL： MFCD31697924
• Inchi： 1S/C4H10N4O2.2ClH/c5-2(3(9)10)1-8-4(6)7;;/h2H,1,5H2,(H,9,10)(H4,6,7,8);2*1H/t2-;;/m0../s1
• InChI Key： BGLRUXYCKZCLBT-JIZZDEOASA-N
• SMILES： Cl.Cl.OC([C@H](C/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 218.0337310g/mol
• Monoisotopic Mass: 218.0337310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128

Additional information on (S)-2-Amino-3-guanidinopropanoic acid dihydrochloride

(S)-2-Amino-3-Guanidinopropanoic Acid Dihydrochloride: A Comprehensive Overview

(S)-2-Amino-3-Guanidinopropanoic Acid Dihydrochloride, with the CAS number 2216751-08-3, is a compound of significant interest in the fields of neuroscience and pharmacology. This compound, often abbreviated as AGA dihydrochloride, is a derivative of 2-amino-3-guanidinopropanoic acid, which has been extensively studied for its role in neurotransmitter systems and its potential therapeutic applications.

The structure of (S)-2-Amino-3-Guanidinopropanoic Acid Dihydrochloride consists of a central propane backbone with an amino group at the second carbon and a guanidine group at the third carbon. The stereochemistry at the second carbon is S, which is crucial for its biological activity. The dihydrochloride form indicates that the compound exists as a salt, with two hydrochloric acid molecules associated with each molecule of the compound. This form is commonly used in research and pharmaceutical applications due to its stability and solubility properties.

Recent studies have highlighted the role of (S)-AGA dihydrochloride in modulating neurotransmitter systems, particularly in relation to glutamate signaling. Glutamate is one of the most important neurotransmitters in the central nervous system, playing a critical role in learning, memory, and cognition. Dysregulation of glutamate signaling has been implicated in various neurological disorders, including epilepsy, schizophrenia, and neurodegenerative diseases such as Alzheimer's disease.

Research has shown that (S)-AGA dihydrochloride acts as an agonist at certain glutamate receptors, specifically the N-methyl-D-aspartate (NMDA) receptor. By modulating NMDA receptor activity, this compound has the potential to influence synaptic plasticity and neuroprotection. Recent findings suggest that it may also exhibit neuroprotective effects by reducing excitotoxicity, a process where excessive glutamate release leads to neuronal damage.

In addition to its role in neurotransmitter systems, (S)-AGA dihydrochloride has been investigated for its potential as a therapeutic agent in pain management. Preclinical studies have demonstrated that this compound can modulate pain pathways by interacting with ion channels and receptors involved in nociception. These findings have led to further research into its potential use as an analgesic agent for chronic pain conditions.

The synthesis of (S)-AGA dihydrochloride involves a multi-step process that includes amino acid derivatization and stereochemical control to ensure the correct configuration at the second carbon. Recent advancements in synthetic chemistry have improved the efficiency and scalability of this process, making it more accessible for large-scale production.

From an analytical standpoint, characterization of (S)-AGA dihydrochloride typically involves techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods are essential for confirming the purity and identity of the compound, ensuring its suitability for both research and therapeutic applications.

In terms of pharmacokinetics, studies have shown that (S)-AGA dihydrochloride exhibits favorable absorption properties when administered orally or parenterally. Its bioavailability is influenced by factors such as formulation type and route of administration. Recent research has focused on optimizing delivery systems to enhance its pharmacokinetic profile and improve therapeutic efficacy.

The safety profile of (S)-AGA dihydrochloride has been evaluated in preclinical models, with findings indicating low toxicity at therapeutic doses. However, further studies are required to fully understand its long-term safety profile and potential for adverse effects in humans.

In conclusion, (S)-2-Amino-3-Guanidinopropanoic Acid Dihydrochloride, CAS number 2216751-08-3, represents a promising compound with diverse applications in neuroscience and pharmacology. Its ability to modulate neurotransmitter systems and exert neuroprotective effects makes it a valuable tool for addressing various neurological disorders. As research continues to uncover its full potential, this compound holds significant promise for advancing our understanding of brain function and developing novel therapeutic interventions.